4-(2,4-Difluorobenzyl)piperidine hydrochloride
Overview
Description
“4-(2,4-Difluorobenzyl)piperidine Hydrochloride” is a chemical compound with the molecular formula C12H13F2NO·HCl and a molecular weight of 261.70 . It is used as a synthetic intermediate of benzisoxazole dopamine D2 and serotonin receptors antagonists .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13F2NO.ClH/c13-9-1-2-10(11(14)7-9)12(16)8-3-5-15-6-4-8;/h1-2,7-8,15H,3-6H2;1H . This indicates the presence of a piperidine ring attached to a benzyl group at the 4-position, with two fluorine atoms at the 2 and 4 positions of the benzyl group .Physical And Chemical Properties Analysis
This compound is a white to slightly pale yellow crystal or powder . .Scientific Research Applications
Synthetic Chemistry Applications :
- Ji Ya-fei (2011) demonstrated the synthesis of a compound closely related to 4-(2,4-Difluorobenzyl)piperidine hydrochloride as part of the process to create psychotherapeutic drug intermediates (Ji Ya-fei, 2011).
- Research by Zheng Rui (2010) involved the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, using piperidine-4-carboxylic acid and other materials, showing the compound's relevance in fine chemical synthesis (Zheng Rui, 2010).
Pharmaceutical Research :
- Labas et al. (2011) developed novel PET radioligands containing the 4-(4-fluorobenzyl)piperidine moiety for imaging NR2B NMDA receptors, highlighting the compound's potential in neuroimaging (Labas et al., 2011).
- Imamura et al. (2006) incorporated the 4-benzylpiperidine moiety in the development of a piperidine-4-carboxamide CCR5 antagonist with Anti-HIV-1 activity, showcasing the therapeutic applications of similar compounds (Imamura et al., 2006).
Material Science :
- Desai et al. (2004) synthesized compounds including 1-(3,5-ditertiarybutyl-4-hydroxybenzyl)piperidine and evaluated their effectiveness as antioxidants for polypropylene copolymers, indicating the compound's utility in material science (Desai et al., 2004).
Safety and Hazards
Future Directions
As a synthetic intermediate of benzisoxazole dopamine D2 and serotonin receptors antagonists, “4-(2,4-Difluorobenzyl)piperidine Hydrochloride” may have potential applications in the development of treatments for neurological disorders such as Alzheimer’s, Depression, Huntington’s, Parkinson’s, Schizophrenia, Stress and Anxiety, Addiction, and Pain and Inflammation .
properties
IUPAC Name |
4-[(2,4-difluorophenyl)methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2N.ClH/c13-11-2-1-10(12(14)8-11)7-9-3-5-15-6-4-9;/h1-2,8-9,15H,3-7H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKDMJHWEHOFKGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=C(C=C(C=C2)F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(Benzo[d][1,3]dioxol-5-yl)benzenesulfonamide](/img/structure/B3126377.png)
![1-[(2-Chlorophenyl)methyl]-4-nitro-1H-pyrazole](/img/structure/B3126387.png)
![N-(2-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine](/img/structure/B3126401.png)
